N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C20H19N5O2/c1-15-19(12-23-25(15)18-5-3-2-4-6-18)20(26)21-8-9-24-13-17(11-22-24)16-7-10-27-14-16/h2-7,10-14H,8-9H2,1H3,(H,21,26)
• InChI Key: WUHKSWJHSCQCEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCCN3C=C(C=N3)C4=COC=C4
• Molecular Formula: C20H19N5O2
• Molecular Weight: 361.4 g/mol

Description

The compound contains a furan ring, which is a five-membered aromatic heterocycle containing one oxygen atom. Furan rings are important building blocks in organic chemistry and are found in various natural sources, mostly in plants, algae, and microorganisms. The compound also contains a pyrazole ring, which is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Chemical Reactions Analysis

Furans are known to undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and Diels-Alder reactions. The specific reactions that this compound would undergo would depend on the exact structure and the conditions under which the reactions are carried out.

Scientific Research Applications

Pharmacological Research

. This suggests that the compound could be researched for its potential use in developing new medications or therapies.

Anticancer Activity

. The compound could be studied for its efficacy against specific types of cancer.

Anti-inflammatory and Analgesic Properties

. Research into the compound could explore its potential as a new anti-inflammatory or pain-relieving agent.

Antimicrobial Applications

, the compound could be investigated for its effectiveness against bacterial, viral, or fungal infections.

Neurological Disorders

. The compound might be applicable in research aimed at discovering new treatments for such conditions.

Agricultural Chemistry

. The compound could be explored for its potential use in developing new pesticides or herbicides.

Mechanism of Action

Target of Action

Furan derivatives have been known to interact with various targets or receptors in the body, such as mao inhibitors, kappa opioid receptor agonist, sigma receptor agonist, gaba receptor agonist, cox-2 inhibitor, beta blockers, μ opioid receptor agonist, muscarinic receptor agonist, α-adrenergic blockers, calcium channel blockers, etc .

Mode of Action

Furan derivatives are known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact target of the compound.

Biochemical Pathways

Furan derivatives are known to interact with various biochemical pathways depending on their specific targets .

Pharmacokinetics

The presence of the furan ring in the compound could potentially improve the pharmacokinetic characteristics of lead molecules and optimize solubility and bioavailability parameters of proposed poorly soluble lead molecules .

Result of Action

Furan derivatives are known to have broad therapeutic properties, encouraging the synthesis of a large number of novel chemotherapeutic agents .